Cas no 1871659-82-3 (1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl-)

• Product Name: 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl-
• CAS No: 1871659-82-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 5276966
• Update Time: 2025-11-02

1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl-

• Inchi： 1S/C7H9NO2/c1-5-7(2-3-9-5)6(4-8)10-7/h5-6H,2-3H2,1H3
• InChI Key： AHDNDGDHYJEBHB-UHFFFAOYSA-N
• SMILES： O1C2(CCOC2C)C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl-

Comprehensive Guide to 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- (CAS No. 1871659-82-3): Properties, Applications, and Market Insights

1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- (CAS No. 1871659-82-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This spirocyclic nitrile derivative is characterized by its unique molecular structure, which combines a dioxaspiro framework with a carbonitrile functional group. Its 4-methyl substitution further enhances its reactivity and potential applications in synthetic chemistry.

The growing interest in 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- can be attributed to its versatility as a building block in organic synthesis. Researchers are increasingly exploring its use in the development of novel heterocyclic compounds, which are crucial for drug discovery programs targeting various diseases. The compound's spirocyclic architecture makes it particularly valuable for creating structurally diverse molecules with potential biological activity.

From a chemical perspective, 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- exhibits several notable properties. The dioxaspiro moiety contributes to the compound's stability, while the carbonitrile group provides an excellent handle for further chemical modifications. This combination of features makes it an attractive intermediate for the synthesis of more complex molecular architectures. Recent studies have highlighted its potential in creating chiral auxiliaries and asymmetric catalysts, which are increasingly important in modern synthetic methodologies.

The pharmaceutical industry has shown particular interest in 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- due to its potential applications in medicinal chemistry. The compound's unique structure makes it a promising scaffold for developing new therapeutic agents, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory drugs. Its ability to serve as a precursor for various bioactive molecules has positioned it as a valuable tool in drug discovery pipelines.

In the agrochemical sector, 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- has demonstrated potential as an intermediate for novel crop protection agents. The increasing demand for more efficient and environmentally friendly pesticides has driven research into innovative chemical structures, with spirocyclic compounds like this one offering new possibilities. Its molecular features may contribute to the development of next-generation agrochemicals with improved selectivity and reduced environmental impact.

The synthesis and production of 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- require specialized knowledge in organic synthesis techniques. Modern approaches often involve catalytic methods and green chemistry principles to improve yield and reduce waste. The compound's purity and stability are critical factors that determine its suitability for various applications, making quality control an essential aspect of its production process.

Market trends indicate growing demand for 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl-, particularly from research institutions and specialty chemical manufacturers. The global focus on innovative drug development and sustainable agriculture solutions has created new opportunities for this compound. Suppliers are increasingly offering customized solutions, including derivatization services and scale-up production, to meet the diverse needs of their clients.

From a regulatory standpoint, 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- is generally considered safe for research and development purposes when handled according to standard laboratory safety protocols. However, as with any chemical substance, proper risk assessment and safety measures should be implemented during its use. The compound's environmental fate and toxicity profile continue to be areas of active investigation as its applications expand.

Future research directions for 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- may explore its potential in emerging fields such as materials science and nanotechnology. The compound's unique structural features could make it valuable for developing advanced materials with specific optical or electronic properties. Additionally, its application in click chemistry and bioconjugation techniques represents another promising avenue for investigation.

For researchers and industry professionals seeking information about 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl-, it's important to consult reliable sources and technical data sheets. The compound's CAS number 1871659-82-3 serves as a unique identifier for accurate information retrieval. As interest in spirocyclic compounds continues to grow, this particular derivative is likely to remain an important subject of study in various chemical disciplines.

In conclusion, 1,5-Dioxaspiro[2.4]heptane-2-carbonitrile, 4-methyl- represents an exciting area of research with multiple potential applications across different industries. Its unique chemical structure, combined with the growing demand for innovative molecular building blocks, positions it as a compound of significant interest in contemporary chemical research and development.